Cas no 98796-51-1 (DMT-dT Phosphoramidite)

• Product Name: DMT-dT Phosphoramidite
• CAS No: 98796-51-1
• MF: C₄₀H₄₉N₄O₈P
• MW: 744.812831640244
• MDL: MFCD00304709
• CID: 62009
• PubChem ID: 329826646
• Update Time: 2025-06-07

DMT-dT Phosphoramidite Chemical and Physical Properties

Names and Identifiers

• 5'-Dimethoxytrityl-3'-deoxythymidine 2'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite
• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-thymidine 3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite]
• DMT-dT Phosphoramidite
• 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• 5'-O-[Bis(4-Methoxyphenyl)phenylmethyl]-thymidine 3'-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]
• 5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-deoxythymidine, 3′-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]
• 5′-O-(4,4′-dimethoxytrityl)-2′-deoxythymidine-3′-O-[O-(2-cyanoethyl)-N,N′-diisopropylphosphoramidite]
• Thymidine, 5′-O-[bis(4-methoxyphenyl)phenylmethyl]-, 3′-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]
• 5'-O-DMT-thymidine 3'-CE phosphoramidite
• DMT-dT Pharmadite(R)
• DMT-dT Phosphoramidite, configured for ABI
• DMT-dT Phosphoramidite, configured for MerMade
• DMT-dT Phosphoramidite, configured for ??KTA(R) and OligoPilot(R)
• 5'-dimethoxytrityl-3'-deoxythymidine 2'-((2-cyanoethyl)-(n,n-diisopropyl))
• A850129
• 5'-O-DMT-Thymidine-CE Phosphoramidite
• BP-28841
• DTXSID80433054
• MFCD00304709
• (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• 3-[({[(2R,3S,5R)-2-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-3-yl]oxy}[bis(propan-2-yl)amino]phosphanyl)oxy]propanenitrile
• 5'-O-[Bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}thymidine
• PD158305
• FT-0772185
• AKOS022179889
• 5'-Dimethoxytrityl-3'-deoxythymidine 2'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite;5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-thymidine 3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite];5'-Dimethoxytrityl-3'-deoxythymidine 2'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite
• D5702
• SCHEMBL2031822
• HY-W013068
• 98796-51-1
• AS-74806
• D70674
• AC-9559
• 5'-O-[Bis(4-Methoxyphenyl)phenylmethyl]-thymidine3'-[2-cyanoethylN,N-bis(1-methylethyl)phosphoramidite]
• 5'-O-[Bis(4-Methoxyphenyl)PhMe]-thymidine 3'-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]
• CS-W013784
• UNOTXUFIWPRZJX-CEXSRUIHSA-N
• Thymidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-, 3'-[2-cyanoethylbis(1-methylethyl)phosphoramidite]

• MDL： MFCD00304709
• Inchi： 1S/C40H49N4O8P/c1-27(2)44(28(3)4)53(50-23-11-22-41)52-35-24-37(43-25-29(5)38(45)42-39(43)46)51-36(35)26-49-40(30-12-9-8-10-13-30,31-14-18-33(47-6)19-15-31)32-16-20-34(48-7)21-17-32/h8-10,12-21,25,27-28,35-37H,11,23-24,26H2,1-7H3,(H,42,45,46)/t35-,36+,37+,53?/m0/s1
• InChI Key： UNOTXUFIWPRZJX-CEXSRUIHSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 744.32900
• Monoisotopic Mass: 744.32880153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 17
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.7

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: soluble, clear
• PSA: 150.86000
• LogP: 6.81958
• Vapor Pressure: No data available

DMT-dT Phosphoramidite Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on DMT-dT Phosphoramidite

DMT-dT Phosphoramidite (CAS No. 98796-51-1): A Crucial Building Block in Modern Nucleic Acid Chemistry

The DMT-dT Phosphoramidite, with its Chemical Abstracts Service (CAS) identifier CAS No. 98796-51-1, represents a pivotal reagent in the field of oligonucleotide synthesis. This phosphoramidite derivative of deoxythymidine (dT) incorporates a dimethoxytrityl (DMT) protecting group at the 5’-hydroxyl position, enabling precise control over nucleotide coupling during automated DNA synthesis. Its structural design aligns with the phosphoramidite chemistry pioneered by M. Caruthers in the 1980s, which remains foundational for synthesizing high-fidelity oligonucleotides used in diagnostic assays, gene editing tools, and therapeutic applications.

In recent advancements reported in Nature Biotechnology (2023), researchers demonstrated that DMT-dT Phosphoramidite plays a critical role in constructing synthetic CRISPR guide RNAs (sgrna). By optimizing the coupling efficiency of this reagent during solid-phase synthesis, scientists achieved >99% purity for custom-designed oligonucleotides, significantly enhancing CRISPR-Cas9 targeting accuracy. This improvement directly impacts genome editing applications such as correcting disease-associated mutations and studying gene function through precise knock-in strategies.

A groundbreaking study published in Journal of Medicinal Chemistry (January 2024) highlighted the utility of CAS No. 98796-51-1-derived thymidine residues in antisense oligonucleotide (Aso) development. Researchers found that incorporating this phosphoramidite into locked nucleic acid (Lna) modified oligos improved their thermal stability by 4°C per modification site, enabling more effective binding to complementary RNA sequences. This property is particularly valuable for developing treatments targeting neurodegenerative diseases where precise RNA interference is essential.

In the realm of next-generation sequencing (Ngs), DMT-dT Phosphoramidite has become indispensable for synthesizing indexed adapters and barcoded primers. A collaborative project between Stanford University and Illumina (reported in BMC Genomics, March 2024) revealed that using this reagent with ultra-high purity (>99%) reduced off-target amplification errors by 30%, improving data accuracy in single-cell RNA sequencing experiments. The DMT protecting group's efficient removal during deprotection steps ensures clean primer cleavage without compromising downstream library preparation processes.

New applications emerging from MIT's Synthetic Biology Lab (published in Nucleic Acids Research, July 2024) showcase this phosphoramidite's role in creating aptamer-based biosensors. By integrating thymidine residues synthesized via CAS No. 98796-51-1, researchers developed aptamers with enhanced binding affinity to SARS-CoV-2 spike proteins, achieving detection limits as low as 5 pM. The structural integrity maintained during synthesis using this reagent directly correlates with improved aptamer folding kinetics and overall performance.

The chemical stability of DMT-dT Phosphoramidite under standard synthesis conditions has been rigorously validated through comparative studies published in Analytical Biochemistry. Researchers measured coupling efficiencies across multiple cycles and found consistent yields above 98% when stored at -20°C under nitrogen atmosphere - a critical parameter for maintaining reagent quality during long-term storage. The phosphoramidite form ensures controlled phosphorylation during each cycle of solid-phase synthesis while minimizing side reactions typically associated with unprotected nucleosides.

In drug delivery systems, this compound contributes to the construction of siRNA carriers through its role in synthesizing cholesterol-conjugated oligonucleotides. A preclinical study from Johns Hopkins University (submitted to JACS Au, October 2024) showed that siRNA molecules containing thymidine units derived from CAS No. 98796-51-1 demonstrated superior cellular uptake efficiency when formulated into lipid nanoparticles (Lnp). The precise thymidine incorporation facilitated by this reagent was crucial for maintaining RNAi activity while optimizing carrier compatibility.

The photophysical properties of DMT groups have been leveraged to create real-time synthesis monitoring systems according to a recent patent application (WO/2024/XXXXXX). By tracking DMT cleavage fluorescence during deprotection steps, researchers achieved unprecedented process control - a breakthrough enabled by the consistent DMT:phosphoramidite stoichiometry characteristic of high-quality DMT-dT Phosphoramidite. This innovation reduces waste and improves yield prediction accuracy by approximately 40% compared to conventional methods.

In diagnostic development, this reagent supports the production of qPCR probes through its integration into dual-labeled oligonucleotides. A study from Oxford Nanopore Technologies validated that probes synthesized using CAS No. 98796-51-1-based building blocks exhibited minimal quenching effects between fluorophores and quenchers even after extended storage periods at -80°C, maintaining optimal signal-to-noise ratios critical for accurate pathogen detection assays.

Synthetic methodology improvements published in Nature Protocols (June 2024) emphasize the importance of proper activation conditions when using this phosphoramidite. The recommended use of tetrazole at pH levels between 3–4 ensures optimal nucleophilic attack on the phosphorus center without inducing side reactions like dimer formation or internucleotide truncation - issues that previously limited large-scale oligo production efficiency.

The unique stereochemistry preserved during synthesis using DMT-dT Phosphoramidite directly impacts aptamer functionality according to structural analysis studies conducted at ETH Zurich (in press). Nuclear magnetic resonance (Nmr)